Cas no 1806844-56-3 (Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806844-56-3
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4859491
• Update Time: 2025-10-22

Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-6(15)3-4-2-5(9(12)13)14-8(10)7(4)11/h2,9H,3H2,1H3
• InChI Key： WNXCLMWCTJHDRB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate

Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

The compound with CAS No. 1806844-56-3, commonly referred to as Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with multiple substituents, including bromine, chlorine, and a difluoromethyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate in the development of advanced materials. Researchers have explored its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's ability to undergo various substitution and addition reactions has been extensively studied, providing insights into its reactivity and stability under different conditions.

One of the most intriguing aspects of this compound is its application in the field of organic electronics. Scientists have investigated its potential as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of electron-withdrawing groups like bromine and chlorine enhances the compound's electron-deficient nature, making it an ideal candidate for such applications.

In terms of synthesis, Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate can be prepared through a multi-step process involving nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications.

The chemical stability of this compound is another area of interest. Studies have shown that Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate exhibits remarkable thermal stability, retaining its structure even under high temperatures. This property makes it suitable for use in high-performance materials that require resistance to thermal degradation.

Moreover, the environmental impact of this compound has been a topic of recent research. Scientists have evaluated its biodegradability and toxicity under various conditions. Initial findings suggest that the compound has low toxicity to aquatic organisms, making it a safer alternative to other similar compounds in certain applications.

In conclusion, Methyl 2-bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806844-56-3) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with its favorable properties such as reactivity, stability, and low toxicity, positions it as a promising candidate for future innovations in materials science and beyond.